5-(4-Aminobutyl)-2-sulfanylideneimidazolidin-4-one

• Molecular Formula: C7H13N3OS
• Molecular Weight: 187.27 g/mol
• IUPAC Name: 5-(4-aminobutyl)-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C7H13N3OS/c8-4-2-1-3-5-6(11)10-7(12)9-5/h5H,1-4,8H2,(H2,9,10,11,12)
• InChI Key: LARCJZTURNOIGG-UHFFFAOYSA-N
• Canonical SMILES: C(CCN)CC1C(=O)NC(=S)N1

Description

5-(4-Aminobutyl)-2-sulfanylideneimidazolidin-4-one is a derivative of 2-sulfanylideneimidazolidin-4-one (2-thiohydantoin), a heterocyclic scaffold characterized by a thioamide (C=S) and an amide (C=O) group. This compound features a 4-aminobutyl substituent at the 5-position of the imidazolidinone ring.

2-Thiohydantoins are widely recognized as synthetic intermediates with applications in pharmaceuticals (e.g., antimicrobial agents), agrochemicals (e.g., herbicides), and materials science . Their structural versatility allows for diverse functionalization at the 3-, 5-, and N-positions, enabling tailored interactions with biological targets or crystal lattice frameworks .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(4-Aminobutyl)-2-sulfanylideneimidazolidin-4-one typically involves the hydrogenation of 5-(3-cyanopropyl)-hydantoin. This process is carried out in the liquid phase using hydrogen gas and a suitable catalyst . The reaction conditions include maintaining a specific temperature and pressure to ensure the complete conversion of the starting material to the desired product.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade hydrogen gas and catalysts, with stringent control over reaction conditions to maximize yield and purity. The final product is then purified using standard techniques such as crystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

5-(4-Aminobutyl)-2-sulfanylideneimidazolidin-4-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfanylidene group to a thiol group.

Substitution: The aminobutyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents such as lithium aluminum hydride for reduction, and nucleophiles for substitution reactions. The reaction conditions vary depending on the desired transformation but generally involve controlled temperatures and pH levels.

Major Products Formed

The major products formed from these reactions include sulfoxides, sulfones, thiols, and various substituted derivatives of the original compound.

Scientific Research Applications

5-(4-Aminobutyl)-2-sulfanylideneimidazolidin-4-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential role in biological systems, including its interaction with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the treatment of certain diseases.

Industry: It is used in the development of new materials and as a catalyst in various industrial processes

Mechanism of Action

The mechanism of action of 5-(4-Aminobutyl)-2-sulfanylideneimidazolidin-4-one involves its interaction with specific molecular targets. The compound can modulate the activity of enzymes and receptors, influencing various biochemical pathways. For example, it may inhibit certain enzymes by binding to their active sites, thereby altering their function .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogues

Substituent Effects on Molecular Geometry

The 2-thiohydantoin core is planar in most derivatives, with slight deviations depending on substituents. For example:

• 5-Isopropyl-5-methyl-2-sulfanylideneimidazolidin-4-one (): The bulky isopropyl and methyl groups at C5 induce minor distortions (max. deviation: 0.054 Å) but retain planarity in the thiohydantoin ring.

Table 1: Key Structural Parameters of Selected Derivatives

Compound	Substituent(s)	Planarity (Max. Deviation, Å)	Hydrogen Bonding Motifs
5-(4-Aminobutyl) derivative	4-Aminobutyl at C5	Not reported	Likely N–H···S/O and amine-mediated
5-Isopropyl-5-methyl derivative	Isopropyl, methyl at C5	0.054	Centrosymmetric R₂²(8) rings (N–H···S/O)
1-Acetyl-5-isobutyl derivative	Acetyl at N1, isobutyl	Planar	N–H···O chains along a-axis

Hydrogen Bonding and Crystal Packing

The thioamide and amide groups in 2-thiohydantoins facilitate intricate hydrogen-bonded networks:

• 5-Isopropyl-5-methyl derivative : Forms alternating R₂²(8) rings via N–H···S and N–H···O bonds, creating 1D tapes .
• 1-Acetyl-5-isobutyl derivative : N–H···O bonds link molecules into chains, stabilized by acetyl-group interactions .
• Its hydrochloride salt (CAS: 1008242-93-0) suggests ionic interactions further stabilize the solid state .

Antimicrobial Activity

• Quinoline-hybridized derivatives (): Exhibit potent antimicrobial activity (e.g., MIC < 1 µg/mL against Staphylococcus aureus), attributed to the aromatic quinoline moiety enhancing membrane penetration.

Therapeutic Potential

• 5-[(2,4-Dimethoxyphenyl)methyl] derivative (): Shows promise in high-resolution protein-ligand studies, suggesting utility in drug design.
• Hydrochloride salts (): Commonly used to enhance bioavailability, indicating pharmaceutical relevance for the 4-aminobutyl derivative.

Table 2: Comparative Overview of Functional Properties

Property	5-(4-Aminobutyl) Derivative	5-Isopropyl-5-methyl Derivative	Quinoline Hybrids
Solubility	High (amine and HCl salt)	Moderate (hydrophobic substituents)	Low (aromatic groups)
Hydrogen Bonding	N–H···O/S and amine-mediated	R₂²(8) rings	N–H···S/O and π-π stacking
Bioactivity	Potential for targeted therapeutics	Limited reported	Strong antimicrobial
Synthetic Complexity	Moderate (requires alkylation)	Simple (one-step condensation)	High (multi-step hybridization)

Biological Activity

5-(4-Aminobutyl)-2-sulfanylideneimidazolidin-4-one is a compound of significant interest in the field of medicinal chemistry due to its diverse biological activities. This article explores its mechanisms of action, potential therapeutic applications, and relevant research findings.

Chemical Structure and Properties

• IUPAC Name: 5-(4-Aminobutyl)-2-sulfanylideneimidazolidin-4-one
• Molecular Formula: C7H13N3S
• Molecular Weight: 171.26 g/mol

The biological activity of 5-(4-Aminobutyl)-2-sulfanylideneimidazolidin-4-one is primarily attributed to its ability to interact with various neurotransmitter systems. It has been shown to influence the following pathways:

• Neurotransmitter Modulation: The compound exhibits activity on neurotransmitter receptors, potentially enhancing synaptic transmission and influencing mood and cognitive functions.
• Antioxidant Properties: Preliminary studies suggest that it may possess antioxidant properties, which could protect cells from oxidative stress.

Biological Activities

Research indicates that 5-(4-Aminobutyl)-2-sulfanylideneimidazolidin-4-one has several notable biological activities:

• Neuroprotective Effects:
  • The compound has demonstrated potential in protecting neuronal cells from damage, making it a candidate for treating neurodegenerative diseases.
• Antimicrobial Activity:
  • Some studies have reported its efficacy against various bacterial strains, suggesting a role as an antimicrobial agent.
• Anti-inflammatory Effects:
  • It may also exhibit anti-inflammatory properties, which could be beneficial in conditions characterized by chronic inflammation.

Table 1: Summary of Biological Activities

Activity Type	Description	Reference
Neuroprotective	Protects neuronal cells from oxidative damage
Antimicrobial	Effective against selected bacterial strains
Anti-inflammatory	Reduces inflammation markers in vitro

Case Study: Neuroprotective Activity

In a study examining the neuroprotective effects of 5-(4-Aminobutyl)-2-sulfanylideneimidazolidin-4-one, researchers treated cultured neuronal cells with the compound prior to inducing oxidative stress. Results indicated a significant reduction in cell death compared to untreated controls, highlighting its potential for neuroprotection.